Cas no 1200-13-1 (1-(4-Methylphenyl)thioacetone)
1-(4-Methylphenyl)thioacetone structure
Product Name:1-(4-Methylphenyl)thioacetone
CAS No:1200-13-1
MF:C10H12OS
MW:180.266681671143
MDL:MFCD00052713
CID:83496
PubChem ID:2779874
Update Time:2025-04-18
1-(4-Methylphenyl)thioacetone Chemical and Physical Properties
Names and Identifiers
-
- p-(Tolylthio)acetone
- (4-Methylphenylthio)acetone
- 1-[(4-Methylphenyl)thio]acetone
- 1-(4-methylphenyl)sulfanylpropan-2-one
- SCHEMBL787870
- FT-0604791
- 2-Propanone, 1-[(4-methylphenyl)thio]-
- 1-[(4-Methylphenyl)thio]acetone, AldrichCPR
- 1-[(4-methylphenyl)sulfanyl]propan-2-one
- ?(4-METHYLPHENYLTHIO)ACETONE
- EN300-85831
- CS-0281436
- FS-1059
- 1200-13-1
- BAA20013
- 1-(p-Tolylthio)propan-2-one
- 2-Propanone,1-[(4-methylphenyl)thio]-
- DTXSID60381584
- AKOS005199223
- 1-(p-tolyl sulfanyl)propan-2-one
- MFCD00052713
- 1-(p-tolylsulfanyl)-propan-2-one
- 1-(4-Methylphenyl)thioacetone
-
- MDL： MFCD00052713
- Inchi： 1S/C10H12OS/c1-8-3-5-10(6-4-8)12-7-9(2)11/h3-6H,7H2,1-2H3
- InChI Key： CYDGCRNQPJVYSN-UHFFFAOYSA-N
- SMILES： S(CC(C)=O)C1C=CC(C)=CC=1
- BRN： 2046162
Computed Properties
- Exact Mass: 180.06100
- Monoisotopic Mass: 180.060886
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.5
- Topological Polar Surface Area: 42.4
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1.08
- Melting Point: 96 °C
- Boiling Point: 96 °C
- Flash Point: 96-98°C/0.1mm
- Refractive Index: 1.5620
- PSA: 42.37000
- LogP: 2.67610
- Solubility: Insoluble in water
1-(4-Methylphenyl)thioacetone Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-(4-Methylphenyl)thioacetone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-NJ802-200mg |
(4-Methylphenylthio)acetone |
1200-13-1 | 97% | 200mg |
￥89.0 | 2022-02-28 | |
| Fluorochem | 003767-1g |
4-Methylphenylthio)acetone |
1200-13-1 | 95% | 1g |
￡14.00 | 2022-02-28 | |
| Fluorochem | 003767-5g |
4-Methylphenylthio)acetone |
1200-13-1 | 95% | 5g |
￡56.00 | 2022-02-28 | |
| Fluorochem | 003767-25g |
4-Methylphenylthio)acetone |
1200-13-1 | 95% | 25g |
￡160.00 | 2022-02-28 | |
| Apollo Scientific | OR26023-1g |
1-[(4-Methylphenyl)thio]acetone |
1200-13-1 | 1g |
£15.00 | 2025-02-19 | ||
| abcr | AB226490-1 g |
1-[(4-Methylphenyl)thio]acetone, 95%; . |
1200-13-1 | 95% | 1g |
€62.80 | 2022-03-04 | |
| TRC | M218985-50mg |
1-[(4-Methylphenyl)thio]acetone |
1200-13-1 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M218985-100mg |
1-[(4-Methylphenyl)thio]acetone |
1200-13-1 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M218985-500mg |
1-[(4-Methylphenyl)thio]acetone |
1200-13-1 | 500mg |
$ 80.00 | 2022-06-04 | ||
| Oakwood | 003767-250mg |
(4-Methylphenylthio)acetone |
1200-13-1 | 95% | 250mg |
$15.00 | 2024-07-19 |
1-(4-Methylphenyl)thioacetone Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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